Cas no 2361706-01-4 (rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide)

• Product Name: rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide
• CAS No: 2361706-01-4
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5415375
• PubChem ID: 145907469
• Update Time: 2025-05-18

rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• rac-1-(prop-2-enoyl)-N-[(2R,3S)-2-(pyridin-3-yl)oxolan-3-yl]piperidine-4-carboxamide
• 1-Prop-2-enoyl-N-[(2S,3R)-2-pyridin-3-yloxolan-3-yl]piperidine-4-carboxamide
• Z2685006424
• 2361706-01-4
• EN300-26609612
• rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide

• Inchi： 1S/C18H23N3O3/c1-2-16(22)21-9-5-13(6-10-21)18(23)20-15-7-11-24-17(15)14-4-3-8-19-12-14/h2-4,8,12-13,15,17H,1,5-7,9-11H2,(H,20,23)/t15-,17+/m0/s1
• InChI Key： RIQKUPUKWGXPRL-DOTOQJQBSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@H]2CCO[C@@H]2C2=CC=CN=C2)=O)CC1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.5±55.0 °C(Predicted)
• pka: 14.49±0.40(Predicted)

Additional information on rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide

Rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide: A Comprehensive Overview

Rel-1-(1-Oxo-2-propen-1-yl)-N-[(2R,3S)-tetrahydro-2-(3-pyridinyl)-3-furanyl]-4-piperidinecarboxamide, with CAS No. 2361706-01-4, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring, a furan moiety, and a pyridine group. These elements contribute to its intriguing chemical properties and potential applications in drug development.

The molecular structure of this compound is particularly noteworthy due to its stereochemistry. The (2R,3S) configuration of the tetrahydrofuran ring introduces a chiral center, which is crucial for its biological activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of bioactive compounds. For instance, researchers have demonstrated that the (2R,3S) configuration enhances the compound's ability to interact with specific biological targets, such as enzymes or receptors, thereby improving its therapeutic potential.

One of the most fascinating aspects of this compound is its synthetic versatility. Scientists have developed innovative methods to synthesize Rel-1-(1-Oxo-2-propen-1-yl)-N... using a combination of coupling reactions and stereoselective synthesis techniques. These advancements have not only improved the yield of the compound but also minimized the environmental impact of its production process. For example, a recent study published in the Journal of Organic Chemistry introduced a green chemistry approach that utilizes catalytic asymmetric synthesis to construct the chiral centers efficiently.

The biological activity of Rel-CAS No. 2361706 is another area that has been extensively explored in recent years. Preclinical studies have shown that this compound exhibits potent inhibitory effects against several enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, it has been demonstrated to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In addition to its enzymatic inhibitory properties, this compound has also shown potential as a modulator of ion channels. Ion channels are critical for various physiological processes, including neuronal signaling and muscle contraction. By targeting these channels, Rel-CAS No. 2361706 could offer new therapeutic avenues for conditions such as epilepsy and chronic pain. Recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce off-target effects.

From an industrial perspective, the synthesis and characterization of Rel-CAS No. 2361706 have been optimized to meet the demands of large-scale production. The use of high-throughput screening techniques has enabled researchers to identify optimal reaction conditions and catalysts for synthesizing this compound efficiently. Moreover, advancements in process analytical technology (PAT) have facilitated real-time monitoring of the synthesis process, ensuring consistent product quality.

Looking ahead, the future prospects for Rel-CAS No. 2361706 are highly promising. Its unique combination of structural features and biological activities positions it as a valuable tool in drug discovery programs targeting various therapeutic areas. Ongoing clinical trials are evaluating its safety and efficacy in treating inflammatory diseases and neurological disorders. If successful, this compound could pave the way for a new class of drugs with improved efficacy and reduced side effects.

In conclusion, Rel-CAS No. 2361706 represents a significant advancement in chemical synthesis and pharmacological research. Its intricate molecular structure, coupled with cutting-edge synthetic methodologies and biological insights derived from recent studies, underscores its potential as a groundbreaking therapeutic agent.